4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C17H14FN3OS2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 4-fluoro-N-[5-[(4-methylphenyl)sulfanylmethyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C17H14FN3OS2/c1-11-2-8-14(9-3-11)23-10-15-20-21-17(24-15)19-16(22)12-4-6-13(18)7-5-12/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key: FKWXHYJHDPSLEC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide, also known as Compound A, is a novel small molecule with potential applications in scientific research. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. In neurons, 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to have a number of biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell proliferation and induce apoptosis, or programmed cell death. In neurons, it has been shown to protect against oxidative stress and inflammation. Additionally, 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to have anti-inflammatory and antioxidant effects in other cell types.

Advantages and Limitations for Lab Experiments

One advantage of 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A is that it is a small molecule, which makes it relatively easy to synthesize and modify. Additionally, it has been shown to have a high degree of selectivity for certain enzymes and signaling pathways, which makes it a useful tool for studying these processes. However, one limitation of 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A is that it has not yet been extensively studied in vivo, so its potential for clinical applications is not yet clear.

Future Directions

There are several potential future directions for research on 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A. One direction is to further explore its potential applications in cancer research, particularly in combination with other therapies. Another direction is to investigate its potential for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A involves several steps, including the reaction of 4-fluoroaniline with thioacetic acid, followed by the reaction with potassium thiocyanate and chloroacetyl chloride to form 5-chloro-N-(4-fluorophenyl)-1,3,4-thiadiazol-2-amine. This compound is then reacted with 4-methylbenzenethiol and sodium hydride to form 5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-amine. Finally, this compound is reacted with benzoyl chloride to form 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide.

Scientific Research Applications

4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has potential applications in scientific research, particularly in the fields of neuroscience and cancer research. In neuroscience, 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 4-fluoro-N-(5-{[(4-methylphenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)benzamide A has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies.